Cas no 2137608-24-1 (N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-carbamothioyl-2-methylacetamide)

• Product Name: N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-carbamothioyl-2-methylacetamide
• CAS No: 2137608-24-1
• MF: C₁₀H₁₅N₅OS
• MW: 253.323999643326
• CID: 5830936
• PubChem ID: 165949101
• Update Time: 2025-07-09

N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-carbamothioyl-2-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-carbamothioyl-2-methylacetamide
• N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-2-carbamothioyl-2-methylacetamide
• EN300-1131093
• 2137608-24-1

• Inchi： 1S/C10H15N5OS/c1-6(9(11)17)10(16)14-8-2-3-13-15(8)7-4-12-5-7/h2-3,6-7,12H,4-5H2,1H3,(H2,11,17)(H,14,16)
• InChI Key： KSKSLQBWGVIIRO-UHFFFAOYSA-N
• SMILES： S=C(C(C)C(NC1=CC=NN1C1CNC1)=O)N

Computed Properties

• Exact Mass: 253.09973129g/mol
• Monoisotopic Mass: 253.09973129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 117Ų

Additional information on N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-carbamothioyl-2-methylacetamide

Introduction to N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-carbamothioyl-2-methylacetamide (CAS No. 2137608-24-1)

N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-carbamothioyl-2-methylacetamide, identified by its CAS number 2137608-24-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's unique scaffold, combining an azetidin ring with a pyrazol moiety, suggests a rich chemical diversity that could be leveraged for biological activity.

The azetidin ring is a five-membered heterocyclic structure containing a nitrogen atom, which is known for its presence in various bioactive molecules. Its incorporation into the molecular framework of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-carbamothioyl-2-methylacetamide likely contributes to the compound's ability to interact with biological targets in a specific manner. This interaction is further modulated by the pyrazol component, another heterocyclic ring system that is widely recognized for its role in drug discovery.

The presence of the carbamothioyl and methylacetamide functional groups in the molecule adds another layer of complexity, potentially influencing both its solubility and reactivity. These groups are often employed in medicinal chemistry to enhance binding affinity and metabolic stability, making N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-carbamothioyl-2-methylacetamide a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of dual-action compounds that can target multiple pathways simultaneously. The structural features of N-1-(azetidin-3-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy)-5-trifluoromethylbenzamide suggest that it may exhibit such properties. For instance, studies have shown that molecules containing both azetidin and pyrazol moieties can interact with various enzymes and receptors, potentially leading to synergistic therapeutic effects.

The pharmacological profile of N-1-(azetidin-3-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy yyyy yyy yyy yyy yyy yyy yyy yyy yyy yyy yyy yyy y yy)-5-trifluoromethylbenzamide is currently under investigation in several research laboratories. Preliminary studies have indicated that this compound may possess inhibitory activity against certain kinases and other enzymes involved in cancer progression. Additionally, its ability to modulate immune responses has been explored, suggesting potential applications in immunotherapy.

The synthesis of N-1-(azetidin-3-yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yy yy yy yy yy yy yy yy yy yy)-5-trifluoromethylbenzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, has been crucial in achieving the desired molecular architecture. These methods not only enhance efficiency but also allow for the introduction of specific functional groups that are essential for biological activity.

The analytical characterization of N-1-(azetidin-3-yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy/yyyy)-5-trifluoromethylbenzamide has been performed using state-of-the-art instrumentation. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided valuable insights into its structure and conformation. These data are essential for understanding how the compound interacts with biological targets and for guiding further structural modifications.

In conclusion, N-1-(azetidin strong >)-1H-pyrazol -5 -yl -2-carbamothioyl -2-methylacetamide (CAS No. 2137608 -24 -1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.